1-Ethyl-1-(imidazo[1,2-a]pyridin-3-ylmethyl)-3-(3-phenylpropyl)urea

• IUPAC Name: 1-ethyl-1-(imidazo[1,2-a]pyridin-3-ylmethyl)-3-(3-phenylpropyl)urea
• InChI: InChI=1S/C20H24N4O/c1-2-23(16-18-15-22-19-12-6-7-14-24(18)19)20(25)21-13-8-11-17-9-4-3-5-10-17/h3-7,9-10,12,14-15H,2,8,11,13,16H2,1H3,(H,21,25)
• InChI Key: QPGDJJVIHXJXJJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CN=C2N1C=CC=C2)C(=O)NCCCC3=CC=CC=C3
• Molecular Formula: C20H24N4O
• Molecular Weight: 336.4 g/mol

Description

1-Ethyl-1-(imidazo[1,2-a]pyridin-3-ylmethyl)-3-(3-phenylpropyl)urea, also known as EIPU, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. EIPU belongs to the class of urea derivatives and has been synthesized through various methods.

Scientific Research Applications

Synthesis and Structural Characterization

Researchers have developed methods to synthesize stable, uncoordinated N-heterocyclic carbenes and related structures, highlighting the versatility of these compounds in chemical synthesis. Studies like that of Danopoulos et al. (2002) provide insights into the structural characterisation of pyridine- and phosphine-functionalised N-heterocyclic carbenes, demonstrating the potential for creating novel compounds within this chemical framework Danopoulos, Winston, Gelbrich, Hursthouse, Tooze, 2002.

Novel Synthetic Routes and Applications

Imidazo[1,2-a]pyridines have been synthesized through various innovative methods, including microwave-assisted reactions and three-component domino reactions. These methods offer new strategies for rapid access to these compounds, suggesting their potential in creating derivatives for further research and application. For example, Ming Li et al. (2013) reported on the synthesis of imidazo[1,2-a]pyridines using a tandem three-component reaction, highlighting the high chemo- and regioselectivity of this approach Ming Li, Tengfei Li, Kelong Zhao, Mingda Wang, L. Wen, 2013.

Crystal Structure and Vibrational Properties

The detailed study of the crystal structure and vibrational properties of derivatives provides essential insights into the molecular characteristics and stability of these compounds. Dong-Mei Chen et al. (2021) focused on the synthesis, crystal structure, and vibrational properties of a specific derivative, offering valuable data on the stability and interactions within the crystal lattice Dong-Mei Chen, Yumei Chen, Qing-mei Wu, Xiaohan Zhang, W. Liao, Zhixu Zhou, 2021.

Antibacterial and Antifungal Activity

Some studies have explored the antibacterial and antifungal activities of imidazo[1,2-a]pyridine derivatives, indicating their potential as leads for developing new antimicrobial agents. The synthesis of new heterocyclic compounds containing sulfonamido moieties has shown promising results against various bacterial strains, pointing towards the therapeutic applications of these chemical structures M. E. Azab, M. Youssef, E. A. El-Bordany, 2013.

Anticancer Agents

The exploration of imidazo[1,2-a]pyridines and related compounds as potential anticancer agents highlights the broad applicability of this chemical class in medicinal chemistry. Synthesis routes have been developed to create congeners of these compounds, with some showing activity as mitotic inhibitors and suggesting a potential role in cancer therapy C. Temple, J. Rose, R. Comber, G. Rener, 1987.